Cas no 2757922-92-0 (6,7-Dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate)

• Product Name: 6,7-Dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757922-92-0
• MF: C₁₇H₁₆N₂O₅S
• MW: 360.384343147278
• CID: 6364023
• PubChem ID: 165764123
• Update Time: 2025-08-04

6,7-Dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153586
• 2757922-92-0
• 6,7-dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate
• 6,7-Dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C17H16N2O5S/c1-11-4-6-12(7-5-11)25(20,21)24-17-13-8-15(22-2)16(23-3)9-14(13)18-10-19-17/h4-10H,1-3H3
• InChI Key： BTIKRJKYURBSRT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=C2C=C(C(=CC2=NC=N1)OC)OC

Computed Properties

• Exact Mass: 360.07799279g/mol
• Monoisotopic Mass: 360.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96Ų

Additional information on 6,7-Dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate

Introduction to 6,7-Dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate (CAS No. 2757922-92-0)

6,7-Dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate, identified by its CAS number 2757922-92-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinazoline derivatives, a class of heterocyclic molecules known for their diverse biological activities. The presence of methoxy and sulfonate functional groups in its structure imparts unique chemical properties that make it a valuable candidate for further research and development.

The structure of 6,7-Dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate consists of a quinazoline core substituted with two methoxy groups at the 6 and 7 positions, and a sulfonate group attached to a methyl-substituted benzene ring at the 1 position. This arrangement not only enhances the compound's solubility in polar solvents but also influences its interactions with biological targets. The sulfonate moiety, in particular, is known to improve binding affinity and metabolic stability, making it an attractive feature for drug design.

In recent years, quinazoline derivatives have been extensively studied due to their potential pharmacological applications. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial treatments. The methoxy groups in 6,7-Dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate contribute to its ability to modulate enzyme activity and receptor binding, which are critical factors in drug efficacy. Furthermore, the sulfonate group enhances its interaction with proteins and nucleic acids, potentially leading to novel mechanisms of action.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to develop analogs with enhanced potency and selectivity. For instance, modifications at the quinazoline core have led to compounds that exhibit stronger inhibition of specific kinases involved in cancer progression. Such findings underscore the importance of 6,7-Dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate as a scaffold for drug discovery.

Recent studies have also highlighted the compound's potential in addressing drug-resistant pathogens. The unique combination of functional groups allows it to disrupt essential bacterial pathways while minimizing toxicity to host cells. This balance is crucial for developing effective treatments against multidrug-resistant strains. Additionally, the sulfonate group's ability to form stable complexes with metal ions has opened up avenues for metallodrug development, where this compound could serve as a ligand for targeted therapy.

The synthesis of 6,7-Dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxy groups and the sulfonate moiety demands expertise in palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 6,7-Dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate and biological targets. These simulations have revealed key binding pockets and hydrogen bonding interactions that contribute to its biological activity. Such insights have guided the design of next-generation derivatives with improved pharmacokinetic properties.

The pharmaceutical industry has taken note of these advancements, with several companies exploring derivatives of 6,7-Dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate for clinical development. Preclinical trials have demonstrated promising results in animal models for various diseases, including oncology and neurodegenerative disorders. These findings have generated excitement among researchers about the potential therapeutic applications of this compound.

In conclusion,6,7-Dimethoxyquinazolin-4-yl 4-methylbenzene-1-sulfonate (CAS No. 2757922-92-0) represents a significant advancement in medicinal chemistry due to its unique structural features and biological activities. Its role as a scaffold for drug development continues to inspire innovation across multiple therapeutic areas. As research progresses，this compound is poised to play a pivotal role in addressing some of the most challenging medical conditions facing humanity today.